Cas no 210-97-9 (Benzo[1,2-b:3,4-b']difuran(8CI,9CI))

• Product Name: Benzo[1,2-b:3,4-b']difuran(8CI,9CI)
• CAS No: 210-97-9
• MF: C₁₀H₆O₂
• MW: 158.15344285965
• CID: 249398
• PubChem ID: 12274424
• Update Time: 2025-04-19

Benzo[1,2-b:3,4-b']difuran(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-b:3,4-b']difuran(8CI,9CI)
• furo[2,3-e][1]benzofuran
• AG-E-54828
• benzo[1,2-b,3,4-b']difuran
• Benzo[1,2-b:3,4-b]difuran (8CI,9CI)
• Benzo< 1,2-b,3,4-b'> difuran
• CTK1A0759
• SureCN623741
• furobenzofuran
• DTXSID60483592
• SCHEMBL623741
• 210-97-9
• Benzo[1,2-b:3,4-b']difuran

• Inchi： 1S/C10H6O2/c1-2-9-8(4-6-11-9)10-7(1)3-5-12-10/h1-6H
• InChI Key： WFHVNZAOVUPMPC-UHFFFAOYSA-N
• SMILES： O1C=CC2=CC=C3C(C=CO3)=C12

Computed Properties

• Exact Mass: 158.03678
• Monoisotopic Mass: 158.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.28